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Compound of Interest

Compound Name: Methyl Belinostat-d5

Cat. No.: B12418524 Get Quote

Core Chemical Properties and Structure
Methyl Belinostat-d5 is the deuterated form of Methyl Belinostat, an active metabolite of the

histone deacetylase (HDAC) inhibitor, Belinostat. The incorporation of five deuterium atoms on

the aniline ring provides a stable isotopic label, making it an ideal internal standard for mass

spectrometry-based quantification.

Table 1: Chemical Properties of Methyl Belinostat-d5

Property Value

Molecular Formula C₁₆H₁₁D₅N₂O₄S[1][2]

Molecular Weight 337.41 g/mol [1][3]

Appearance White to slightly yellow powder[4]

Storage Conditions
Short term (days to weeks) at 0 - 4 °C; Long

term (months to years) at -20 °C[4]

Parent Compound Belinostat[5]

Non-labelled CAS 1485081-34-2[2][4]

Chemical Structure:
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Methyl Belinostat-d5 possesses a sulfonamide-hydroxamide structure, characteristic of many

HDAC inhibitors. The deuterium labeling is specifically on the phenyl ring of the sulfamoyl

group.
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Chemical Structure of Methyl Belinostat-d5
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Signaling Pathway of Belinostat
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LC-MS/MS Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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